Cas no 6924-72-7 (Ethyl Quinoxaline-6-carboxylate)

• Product Name: Ethyl Quinoxaline-6-carboxylate
• CAS No: 6924-72-7
• Molecular Formula: C₁₁H₁₀N₂O₂
• Molecular Weight: 202.2093
• MDL: MFCD09998746
• CID: 889522
• PubChem ID: 21764871

Ethyl Quinoxaline-6-carboxylate Properties

Names and Identifiers

• Ethyl quinoxaline-6-carboxylate
• Quinoxaline-6-carboxylic acid ethyl ester
• 6-Ethoxycarbonyl-chinoxalin
• Chinoxalin-6-carbonsaeure-aethylester
• Chinoxalin-6-carbonsaeure-ethylester
• ethylquinoxaline-6-carboxylate
• 6-(Ethoxycarbonyl)quinoxaline
• ethyl quinoxaline-7-carboxylate
• SBB053999
• 6-Quinoxalinecarboxylic acid, ethyl ester
• BL004086
• SY039602
• AK143367
• ST50949766
• Ethyl 6-quinoxalinecarboxylate
• quinoxaline-6-carboxylic acid ethyl ester
• SCHEMBL10746855
• AKOS008950665
• CS-0043142
• 6924-72-7
• DTXSID30617766
• Ethyl Quinoxaline-6-carboxylate
• MFCD09998746
• PS-4504

• MDL： MFCD09998746
• InChIKey： KGGWBCOZLWDYSQ-UHFFFAOYSA-N
• Inchi： 1S/C11H10N2O2/c1-2-15-11(14)8-3-4-9-10(7-8)13-6-5-12-9/h3-7H,2H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1C([H])=C([H])C2C(C=1[H])=NC([H])=C([H])N=2)=O

Computed Properties

• Exact Mass: 202.07400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 202.074
• Heavy Atom Count: 15
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 52.1

Experimental Properties

• LogP: 1.80650
• PSA: 52.08000
• Boiling Point: 330.8±22.0 °C(Predicted)
• Melting Point: 66 °C
• pka: -0.31±0.30(Predicted)
• Density: 1.230±0.06 g/cm3(Predicted)

Ethyl Quinoxaline-6-carboxylate Security Information

• Dangerous goods sign：
• Storage Condition：Sealed in dry,Room Temperature

Ethyl Quinoxaline-6-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%